Cas no 898454-16-5 (N-benzyl-2-4-(2,3-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-benzyl-2-4-(2,3-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 898454-16-5
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 6159004
• PubChem ID: 7286825
• Update Time: 2025-10-29

N-benzyl-2-4-(2,3-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-4-(2,3-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• 898454-16-5
• AB00679812-01
• F2580-0737
• AKOS024662074
• N-benzyl-2-[4-(2,3-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• N-benzyl-2-(4-(2,3-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide

• Inchi： 1S/C21H21N3O3/c1-15-7-6-10-18(16(15)2)24-12-11-23(20(26)21(24)27)14-19(25)22-13-17-8-4-3-5-9-17/h3-12H,13-14H2,1-2H3,(H,22,25)
• InChI Key： MJXKRHFFQRZMQE-UHFFFAOYSA-N
• SMILES： O=C1C(N(C=CN1C1C=CC=C(C)C=1C)CC(NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.7Ų

Additional information on N-benzyl-2-4-(2,3-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Comprehensive Analysis of N-benzyl-2-4-(2,3-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS 898454-16-5)

N-benzyl-2-4-(2,3-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS 898454-16-5) is a specialized organic compound with a complex molecular structure, featuring a tetrahydropyrazine core and benzyl substituents. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. Researchers are particularly interested in its role as a bioactive intermediate or precursor in drug discovery, especially in targeting enzyme modulation or receptor interactions.

In recent years, the demand for high-purity synthetic intermediates like CAS 898454-16-5 has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound’s 2,3-dioxo-1,2,3,4-tetrahydropyrazine moiety is a key structural feature that may contribute to its pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes align with current trends in AI-driven drug design, where computational models prioritize compounds with optimized bioavailability.

From a synthetic chemistry perspective, N-benzyl-2-4-(2,3-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide exemplifies the growing focus on scaffold diversification in medicinal chemistry. Its dimethylphenyl group introduces steric and electronic effects that could influence binding affinity in target proteins. Laboratories specializing in custom synthesis often highlight this compound’s versatility for structure-activity relationship (SAR) studies, a hot topic in hit-to-lead optimization workflows.

Analytical challenges associated with CAS 898454-16-5 include its characterization via LC-MS and NMR spectroscopy, techniques frequently searched by chemists troubleshooting purity issues. The compound’s acetamide linkage also raises questions about its stability under acidic or basic conditions—a common concern in formulation development forums. These practical considerations make it a recurring subject in discussions about lyophilization compatibility and excipient selection.

Beyond pharmaceutical applications, 898454-16-5 has been explored in material science for its potential as a ligand in catalytic systems. Its dioxopyrazine unit may coordinate with transition metals, a property relevant to green chemistry initiatives seeking non-toxic catalysts. This dual applicability resonates with the circular economy trend, where multifunctional compounds reduce synthetic waste.

Regulatory and safety profiles of N-benzyl-2-4-(2,3-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide adhere to standard laboratory handling protocols, with no significant environmental hazards reported. Its logP and hydrogen bonding capacity are frequently analyzed in ADMET prediction software, reflecting the industry’s shift toward in silico screening tools. Such data are critical for researchers comparing this compound with newer heterocyclic analogs in patent literature.

In summary, CAS 898454-16-5 represents a compelling case study in modern chemical innovation, bridging medicinal chemistry, process optimization, and sustainable synthesis. Its structural complexity and functional adaptability position it as a valuable candidate for both academic and industrial research, particularly in projects emphasizing targeted drug delivery or catalyst design.